Cas no 945-30-2 (DATPA)

DATPA structure

Product Name:DATPA

CAS No:945-30-2

MF:C₈H₈N₂O₄

MW:196.160121917725

MDL:MFCD00464161

CID:752256

PubChem ID:329763475

Update Time:2024-10-25

DATPA Chemical and Physical Properties

Names and Identifiers

- 2,5-Diaminoterephthalic acid
- 1,4-Benzenedicarboxylic acid, 2,5-diamino-
- 2,5-diamino-1,4-Benzenedicarboxylic acid
- 2,5-diaminobenzene-1,4-dicarboxylic acid
- 2,5-diamino-terephthalic acid
- 2,5-Diaminoterephthalsaeure
- H2DATA
- 2,5-DIAMINOTEREPHTHALICACID
- BAS 00439968
- Cambridge id 5180162
- Oprea1_216725
- Oprea1_205111
- CBDivE_006536
- 2,5-bis(azaniumyl)terephthalate
- FCH835597
- STK036387
- ML01047
- AX8221961
- ST50229678
- 2,5-Diamino-1,4-benzenedicarboxylic acid (ACI)
- Terephthalic acid, 2,5-diamino- (6CI, 7CI, 8CI)
- 1,4-Diamino-2,5-benzenedicarboxylic acid
- DATPA
- SCHEMBL987442
- CS-0110720
- MFCD00464161
- AKOS000541081
- 945-30-2
- 2,5-Diaminoterephthalic acid, >=95% (HPLC)
- YSWG208
- D70617
- SY264107
- DTXSID20355701
- DA-16740
- AS-59320
- MDL： MFCD00464161
- Inchi： 1S/C8H8N2O4/c9-5-1-3(7(11)12)6(10)2-4(5)8(13)14/h1-2H,9-10H2,(H,11,12)(H,13,14)
- InChI Key： WIOZZYWDYUOMAY-UHFFFAOYSA-N
- SMILES： O=C(C1C(N)=CC(C(O)=O)=C(N)C=1)O

Computed Properties

Exact Mass: 196.04800
Monoisotopic Mass: 196.04840674g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 127
XLogP3: 0.7

Experimental Properties

Melting Point: >300 °C
PSA: 126.64000
LogP: 1.40980

DATPA Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：

DATPA Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

DATPA Pricemore >>

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DATPA Production Method

Production Method 1

115705-51-6

945-30-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 10 h, reflux; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5, cooled

Reference

: Dually charged polyamide nanofiltration membrane incorporated UiO-66-(NH2)2: Synergistic rejection of divalent cations and anions

Xu, Xiaoming; Hua, Guoyan; Chen, Yuxuan; Zhang, Yanhong; Zhang, Zepeng; et al, Separation and Purification Technology, 2023, 311,

Production Method 2

945-30-2

Reaction Conditions

1.1 Reagents: Cupric nitrate , Cobalt dinitrate , Cobalt manganese oxide (Co2MnO4) (boric acid, cobalt and copper diaminobenzenedicarboxylato complex MOF modified) Solvents: Ethanol , Dimethylformamide , Water ; 12 h, 160 °C

Reference

: Boric acid modified metal oxide nano array-mof composite material, preparation method and application thereof

, China, , ,

Production Method 3

945-30-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Chromium nitrate (Cr(NO3)3) Solvents: Water ; 10 h, 150 °C

Reference

: Polyamine organic-inorganic hybrid compound preparation method and as hydrogen fluoride gas sensor application

, China, , ,

Production Method 4

115705-51-6

945-30-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 12 h, reflux

Reference

: High-strength aramid fibers and preparation method thereof

, China, , ,

Production Method 5

945-30-2

Reaction Conditions

Reference

: Hofmann degradation of metal complexes of pyromellitic diimide

Hojo, Nobumasa; Yoneno, Hajime; Shirai, Hirofusa, Kogyo Kagaku Zasshi, 1969, 72(8), 1778-80

Production Method 6

115705-51-6

945-30-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 10 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5

Reference

: Monomer synthesis and characterization of novel aromatic polyamides

Hu, Wei; Zhang, Guangxian; Zhang, Fengxiu; Zheng, Hui; Lu, Ming, Advanced Materials Research (Durnten-Zurich, 2012, 549, 45-49

Production Method 7

65109-45-7

945-30-2

Reaction Conditions

1.1 Reagents: Hydrochloric acid , Stannous chloride Solvents: Water ; rt; 4 h, 100 °C; 100 °C → rt

Reference

: Process for preparation of 2,5-diaminoterephthalic acid

, China, , ,

Production Method 8

65109-45-7

945-30-2

Reaction Conditions

1.1 Reagents: Iron , Hydrochloric acid Solvents: Ethanol , Water ; 10 min, rt → reflux
1.2 20 min, reflux; 10 min, reflux; reflux → rt
1.3 Reagents: Sodium bicarbonate ; 3 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 1 h, rt → reflux; reflux → rt

Reference

: Synthesis and identification of dinitro- and diaminoterephthalic acid

Ghaemy, M.; Mighani, H., Chinese Chemical Letters, 2009, 20(7), 800-804

Production Method 9

115705-51-6

945-30-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 10 h, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid ; pH 5, rt

Reference

: Tuning the Optoelectronic Properties of Hybrid Functionalized MIL-125-NH2 for Photocatalytic Hydrogen Evolution

Mohammadnezhad, Farrokh; Kampouri, Stavroula; Wolff, Samuel K.; Xu, Yunkai; Feyzi, Mostafa; et al, ACS Applied Materials & Interfaces, 2021, 13(4), 5044-5051

Production Method 10

945-30-2

Reaction Conditions

1.1 Reagents: Urea , Cupric acetate , Ammonium bicarbonate , Iron nitrate (Fe(NO3)3) nonahydrate Solvents: Water ; 20 min, rt; 8 h, 150 °C; 150 °C → rt
1.2 Solvents: Dimethylformamide , Water ; 10 h, 160 °C

Reference

: A metal sulfide porous frame material, preparation method and application thereof

, China, , ,

Production Method 11

945-30-2

Reaction Conditions

1.1 Reagents: Titanium isopropoxide Solvents: Methanol , Dimethylformamide ; 3 d, 150 °C

Reference

: Engineering the Optical Response of the Titanium-MIL-125 Metal-Organic Framework through Ligand Functionalization

Hendon, Christopher H.; Tiana, Davide; Fontecave, Marc; Sanchez, Clement; D'Arras, Loic; et al, Journal of the American Chemical Society, 2013, 135(30), 10942-10945

Production Method 12

17658-02-5

945-30-2

Reaction Conditions

1.1 Solvents: Methanol

Reference

: Preparation of 2,5-diarylaminoterephthalic acids

, European Patent Organization, , ,

Production Method 13

945-30-2

Reaction Conditions

Reference

: 2,5-Diaminoterephthalic acid

, Japan, , ,

Production Method 14

945-30-2

Reaction Conditions

Reference

: Chemistry of succinylsuccinic acid derivatives. VI. A specific synthesis of p-phenylenediamine

Sinnreich, Joel, Synthesis, 1980, (7), 578-80

Production Method 15

945-30-2

Reaction Conditions

Reference

: Aromatic diaminodicarboxylic acids

, Japan, , ,

Production Method 16

945-30-2

Reaction Conditions

Reference

: Preparation of 2,5-diaminoterephthalic acid by the Hofmann degradation of pyromellitic diimide (benzene-1,2,4,5-tetracarboxylic 1,2:4,5-diimide) in the presence of metal salts

Hojo, Nobumasa; Yoneno, Hajime, Journal of the Chemical Society [Section] A: Inorganic, 1970, (14), 2387-9

DATPA Raw materials

DATPA Preparation Products

DATPA (945-30-2)

DATPA Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:945-30-2)2,5-DIAMINOTEREPHTHALIC ACID

Order Number:sfd3535

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:945-30-2)DATPA

Order Number:A853030

Stock Status:in Stock

Quantity:1g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:43

Price ($):179.0/890.0

Email:sales@amadischem.com

Product Official Link

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3. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
4. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

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5. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

945-30-2 (DATPA) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:945-30-2)2,5-DIAMINOTEREPHTHALIC ACID

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:945-30-2)DATPA

Purity:99%/99%

Quantity:1g/5g

Price ($):179.0/890.0

Cas no 945-30-2 (DATPA)

DATPA Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

DATPA Security Information

DATPA Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

DATPA Pricemore >>

DATPA Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

Production Method 13

Production Method 14

Production Method 15

Production Method 16

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